Cas no 215779-61-6 ((E)-N-(furan-2-yl)methyl-N'-(3-methylphenyl)carbamimidothioic acid)

• Product Name: (E)-N-(furan-2-yl)methyl-N'-(3-methylphenyl)carbamimidothioic acid
• CAS No: 215779-61-6
• MF: C₁₃H₁₄N₂OS
• MW: 246.328061580658
• CID: 6429204
• PubChem ID: 2796410
• Update Time: 2025-10-22

(E)-N-(furan-2-yl)methyl-N'-(3-methylphenyl)carbamimidothioic acid Chemical and Physical Properties

Names and Identifiers

• (E)-N-(furan-2-yl)methyl-N'-(3-methylphenyl)carbamimidothioic acid
• (E)-N-(furan-2-ylmethyl)-N-(m-tolyl)carbamimidothioic acid
• Thiourea, N-(2-furanylmethyl)-N'-(3-methylphenyl)-
• SR-01000118226-1
• (E)-N-[(furan-2-yl)methyl]-N'-(3-methylphenyl)carbamimidothioic acid
• NSC201912
• 1-(furan-2-ylmethyl)-3-(3-methylphenyl)thiourea
• Oprea1_116241
• NSC-201912
• (E)-N-(furan-2-ylmethyl)-N'-(m-tolyl)carbamimidothioic acid
• SR-01000009280
• SR-01000118226
• AKOS001746535
• SR-01000009280-1
• AKOS003624427
• HMS1651J02
• 3-[(FURAN-2-YL)METHYL]-1-(3-METHYLPHENYL)THIOUREA
• F0807-0854
• 215779-61-6

• Inchi： 1S/C13H14N2OS/c1-10-4-2-5-11(8-10)15-13(17)14-9-12-6-3-7-16-12/h2-8H,9H2,1H3,(H2,14,15,17)
• InChI Key： AORFXGMHWAYDNG-UHFFFAOYSA-N
• SMILES： N(CC1=CC=CO1)C(NC1=CC=CC(C)=C1)=S

Computed Properties

• Exact Mass: 246.08268425g/mol
• Monoisotopic Mass: 246.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 69.3Ų

Additional information on (E)-N-(furan-2-yl)methyl-N'-(3-methylphenyl)carbamimidothioic acid

Comprehensive Overview of (E)-N-(furan-2-yl)methyl-N'-(3-methylphenyl)carbamimidothioic acid (CAS No. 215779-61-6)

(E)-N-(furan-2-yl)methyl-N'-(3-methylphenyl)carbamimidothioic acid (CAS No. 215779-61-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, characterized by its furan and 3-methylphenyl moieties, belongs to the class of carbamimidothioic acids, which are known for their versatile reactivity and utility in synthetic chemistry. Researchers and industry professionals are increasingly exploring its use in pharmaceuticals, agrochemicals, and material science, making it a subject of growing interest in scientific literature and patent filings.

The molecular structure of (E)-N-(furan-2-yl)methyl-N'-(3-methylphenyl)carbamimidothioic acid features a thioamide functional group, which contributes to its distinctive chemical behavior. This group is often leveraged in the design of bioactive molecules, as it can participate in hydrogen bonding and other non-covalent interactions. The presence of the furan ring further enhances its potential as a building block for heterocyclic compounds, which are prevalent in many FDA-approved drugs. Recent studies have highlighted its role in the synthesis of antimicrobial agents and enzyme inhibitors, aligning with the current global focus on combating antibiotic resistance and discovering novel therapeutic targets.

In the context of green chemistry and sustainable development, (E)-N-(furan-2-yl)methyl-N'-(3-methylphenyl)carbamimidothioic acid has been investigated for its compatibility with eco-friendly synthetic protocols. For instance, its reactivity under microwave-assisted synthesis conditions has been explored to reduce reaction times and energy consumption. This aligns with the broader industry trend toward minimizing environmental impact while maintaining high yields and selectivity. Additionally, its potential as a ligand in catalytic systems has been examined, offering insights into its utility in transition-metal-catalyzed reactions, a hot topic in modern organic synthesis.

From a commercial perspective, the demand for CAS No. 215779-61-6 has been driven by its applications in high-value chemical intermediates. Companies specializing in custom synthesis and contract research often list this compound in their portfolios, catering to clients in the pharmaceutical and agrochemical sectors. Its versatility also makes it a candidate for structure-activity relationship (SAR) studies, where slight modifications to its core structure can lead to significant changes in biological activity. This has sparked interest among researchers working on drug discovery and medicinal chemistry, particularly in the context of personalized medicine and targeted therapies.

Analytical characterization of (E)-N-(furan-2-yl)methyl-N'-(3-methylphenyl)carbamimidothioic acid typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the purity and identity of the compound, which is critical for its intended applications. Recent advancements in computational chemistry have also enabled in silico modeling of its properties, providing valuable insights into its molecular docking potential and pharmacokinetic profiles. Such approaches are increasingly popular in the era of big data and artificial intelligence (AI)-driven drug design.

In summary, (E)-N-(furan-2-yl)methyl-N'-(3-methylphenyl)carbamimidothioic acid (CAS No. 215779-61-6) represents a compelling case study in the intersection of organic synthesis, materials science, and biomedical research. Its multifaceted applications, combined with the ongoing advancements in synthetic methodologies and analytical technologies, position it as a compound of enduring relevance. As the scientific community continues to explore its potential, this molecule is likely to remain a focal point in discussions about innovation and sustainability in the chemical sciences.